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Compound of Interest

Compound Name: 1-Indanol

Cat. No.: B7721596 Get Quote

(R)-1-Indanol is a valuable chiral building block in the synthesis of numerous pharmaceuticals

and fine chemicals. Its stereospecific production is of significant interest to researchers in drug

development and organic synthesis. This document provides detailed application notes and

protocols for the enantioselective synthesis of (R)-1-Indanol via asymmetric reduction of 1-

indanone, focusing on both chemical and biocatalytic methodologies.

Introduction
The asymmetric synthesis of chiral alcohols is a cornerstone of modern organic chemistry.

(R)-1-Indanol, in particular, serves as a key intermediate in the synthesis of various bioactive

molecules. The primary route to enantiomerically pure (R)-1-Indanol involves the asymmetric

reduction of the prochiral ketone, 1-indanone. This can be achieved through two main

approaches: chiral metal- or organo-catalysis, and biocatalysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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